![molecular formula C20H17FN6OS B2652561 2-((3-(4-fluorobenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)-N-(m-tolyl)acetamide CAS No. 863453-20-7](/img/structure/B2652561.png)
2-((3-(4-fluorobenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)-N-(m-tolyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “2-((3-(4-fluorobenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)-N-(m-tolyl)acetamide” is a chemical compound with a molecular formula of C17H14FN7O2S . It is a derivative of [1,2,3]triazolo[4,5-d]pyrimidine .
Molecular Structure Analysis
The molecular structure of this compound includes a [1,2,3]triazolo[4,5-d]pyrimidine core, a fluorobenzyl group, and a thioacetamide group . The 1H-NMR spectra showed signals near δ 9.7-9.8 and 9.4-9.5 ppm, assignable to the pyrimidine and the triazole proton, respectively .Physical and Chemical Properties Analysis
The compound has an average mass of 399.402 Da and a monoisotopic mass of 399.091370 Da . Further physical and chemical properties are not detailed in the available resources.Scientific Research Applications
Adenosine Receptor Affinity
Compounds derived from 1,2,3-triazolo[4,5-d]pyrimidines, including those with fluorobenzyl substituents, have been explored for their affinity towards adenosine receptors. These studies found that specific substituents could significantly enhance affinity for the A1 receptor subtype, suggesting potential utility in designing new adenosine receptor modulators, which could have implications in neurological and cardiovascular diseases (Betti et al., 1999).
Insecticidal Assessment
Research on heterocycles incorporating a thiadiazole moiety against the cotton leafworm, Spodoptera littoralis, highlights the potential of using related compounds in agricultural applications to control pest populations. Such compounds could be synthesized from precursors like 2-cyano-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide (Fadda et al., 2017).
Radioligand for PET Imaging
A series of phenylpyrazolo[1,5-a]pyrimidineacetamides, including compounds with fluorine atoms allowing for fluorine-18 labeling, has been reported for selective imaging of the translocator protein (18 kDa) with PET, indicating potential applications in neuroimaging and the study of neuroinflammation (Dollé et al., 2008).
Antibacterial Activity
Derivatives containing the 1,2,4-triazolo[1,5-a]pyrimidine ring have shown antibacterial activity, suggesting these compounds could serve as templates for the development of new antibiotics. The structural features necessary for activity were explored, and certain compounds demonstrated effectiveness against both Gram-positive and Gram-negative bacteria (Lahmidi et al., 2019).
Anticonvulsant Activity
Research into N-benzylpyrrolo[2,3-d]-, pyrazolo[3,4-d]-, and triazolo[4,5-d]pyrimidines as imidazole ring-modified analogues of 9-(2-fluorobenzyl)-6-(methylamino)-9H-purine indicated that these compounds possess anticonvulsant activity. This suggests their potential in developing treatments for epilepsy and related seizure disorders (Kelley et al., 1995).
Future Directions
Properties
IUPAC Name |
2-[3-[(4-fluorophenyl)methyl]triazolo[4,5-d]pyrimidin-7-yl]sulfanyl-N-(3-methylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17FN6OS/c1-13-3-2-4-16(9-13)24-17(28)11-29-20-18-19(22-12-23-20)27(26-25-18)10-14-5-7-15(21)8-6-14/h2-9,12H,10-11H2,1H3,(H,24,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ISGYFJJHRWYQCZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)NC(=O)CSC2=NC=NC3=C2N=NN3CC4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17FN6OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
408.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.